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Compound of Interest

Compound Name: 4-Fluoro-2-nitrophenol

Cat. No.: B1295195 Get Quote

Essential Safety and Handling Guide for 4-
Fluoro-2-nitrophenol
For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling and disposal of 4-Fluoro-2-
nitrophenol.

Chemical Identifier and Properties

Property Value

CAS Number 394-33-2[1]

Molecular Formula FC6H3(NO2)OH[1]

Molecular Weight 157.10 g/mol [1]

Appearance Brown Solid

Melting Point 75-77 °C[1]

Hazard Identification and Classification
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4-Fluoro-2-nitrophenol is classified as a hazardous substance. The following table

summarizes its hazard classifications according to the Globally Harmonized System (GHS).

Hazard Class Category

Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation 4

Skin Corrosion/Irritation 2[1][2]

Serious Eye Damage/Eye Irritation 2[1][2]

Specific target organ toxicity (single exposure) 3

Short-term (acute) aquatic hazard 1

Long-term (chronic) aquatic hazard 1

Signal Word: Warning[1][2]

Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled.

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.

Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-Fluoro-2-
nitrophenol to minimize exposure and ensure personal safety.
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Equipment Specification

Respiratory Protection
NIOSH-approved N95 dust mask or higher,

especially when dusts are generated.[1]

Eye Protection Chemical safety goggles or face shield.[1]

Hand Protection Chemical-resistant gloves (e.g., Nitrile rubber).

Skin and Body Protection

Laboratory coat, long-sleeved clothing, and

closed-toe shoes. Consider a chemical-resistant

apron for splash protection.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for the safe handling of 4-Fluoro-2-
nitrophenol. The following diagram outlines the procedural steps from preparation to disposal.
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Workflow for Handling 4-Fluoro-2-nitrophenol

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a well-ventilated area or chemical fume hood

Proceed to handling

Weigh and handle the solid compound carefully to avoid dust formation

Decontaminate work surfaces

After experiment completion

Remove and properly store or dispose of PPE

Segregate waste: contaminated PPE, unused chemical, and empty containers

Proceed to disposal

Dispose of waste in accordance with institutional and local regulations

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of 4-Fluoro-2-nitrophenol.
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Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Disposal Plan
Proper disposal of 4-Fluoro-2-nitrophenol and its contaminated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Unused Chemical: Dispose of the chemical in its original container or a suitable, labeled

waste container. Do not mix with other waste.

Contaminated Materials: Any materials that have come into contact with 4-Fluoro-2-
nitrophenol, such as gloves, filter paper, and containers, must be treated as hazardous

waste.

Disposal Method: All waste must be disposed of through an approved waste disposal plant.

[2][3] Follow all federal, state, and local environmental regulations. Do not allow the chemical
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to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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